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Compound of Interest

Compound Name: S-Lenalidomide

CAS No.: 202271-91-8

Cat. No.: B1280746

Get Quote

S-Lenalidomide is not just a chemical reagent; it is a high-potency teratogen. While

Lenalidomide is often administered clinically as a racemate, the S-enantiomer is the dominant

driver of immunomodulatory activity and, consequently, teratogenicity. In a laboratory setting,

you are handling this compound without the metabolic clearance mechanisms present in a

clinical patient.

The Core Directive: Treat S-Lenalidomide as an OEB 4/5 (Occupational Exposure Band)

compound. Your safety relies on a redundant system: Engineering Controls (Primary) + PPE

(Secondary).[1] PPE is your last line of defense, not your first.[1]

Hazard Identification & Risk Assessment
Before selecting PPE, you must understand the specific enemy.
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Parameter Critical Data implication for Handling

CAS Number
191732-71-5 (S-isomer

specific)

Verify CAS on all incoming

vials.

H-Codes (GHS)
H360 (May damage fertility or

the unborn child), H373, H301

Zero skin contact allowed.

Inhalation of dust is the highest

risk vector.

Mechanism
Cereblon (CRBN) E3 ligase

modulation.[1]

Binds to CRBN, causing

ubiquitination of transcription

factors (IKZF1/3), leading to

severe fetal malformations

(phocomelia).

Solvent Risk Soluble in DMSO.[1]

CRITICAL: DMSO permeates

standard nitrile gloves rapidly,

carrying the dissolved

teratogen through the skin

barrier.

The PPE Matrix: A Tiered Approach
Standard lab coats and single gloves are insufficient.[1] Use this matrix to determine

requirements based on your specific operation.

Tier 1: Solid Handling (Weighing/Transfer)
Risk: Airborne dust generation and electrostatic dispersion.

Respiratory:PAPR (Powered Air Purifying Respirator) with HEPA filters OR N95/P100 only if

working strictly inside a certified Class II Biological Safety Cabinet (BSC).[1]

Hands:Double Nitrile Gloves (Outer glove: minimum 5 mil / 0.12 mm; Inner glove: standard

exam).[1]

Why? Powder can find pinholes.[1] The air gap between gloves traps particles.[1]

Body:Tyvek® (or equivalent) Disposable Lab Coat with elastic cuffs.[1]
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Why? Cotton coats trap dust in fibers, which releases later in "clean" areas (e.g.,

lunchrooms).

Eyes: Safety goggles (indirect vent) to prevent dust entry.[1]

Tier 2: Solution Handling (Dissolved in DMSO/Organics)
Risk: Transdermal absorption via solvent carrier.

Hands:Laminate Film Gloves (e.g., Silver Shield®) worn under Nitrile gloves OR Double

High-Breakthrough Nitrile (tested for DMSO >30 mins).

Why? DMSO can permeate thin nitrile in <10 minutes.[1] If S-Lenalidomide is dissolved in

it, the solvent acts as a "Trojan Horse," delivering the drug directly into your bloodstream.

Body: Impervious apron or sleeve covers over the Tyvek coat if splashing is possible.[1]

Engineering Controls & Operational Workflows
PPE fails if the workflow is flawed.[1] Follow these self-validating protocols.

Protocol A: The "Static-Free" Weighing Procedure
S-Lenalidomide powder is often electrostatic.[1] It will "jump" from spatulas.

Environment: All weighing MUST occur inside a Class II Type A2 (or higher) BSC or a

Powder Containment Hood.[1]

Setup: Place a static eliminator (ionizer) inside the hood 5 minutes prior to work.[1]

The Balance: Use a balance with a draft shield. Place the balance inside the hood.

Transfer:

Do not use a spatula.[1] Use a pre-weighed antistatic weighing boat.

Gently tap the vial to transfer.[1]
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Self-Validation Check: If you see powder clinging to the side of the boat or vial, your static

control is failing. Stop and re-ionize.

Decontamination: Wipe the balance and surrounding area with a surfactant (detergent)

before using 70% ethanol.[1] (Ethanol fixes proteins/powders; detergent lifts them).[1]

Protocol B: Solubilization (The DMSO Trap)
Vessel: Use a glass vial with a septum cap.

Addition: Add solvent (DMSO) via a syringe through the septum to avoid opening the vial

containing the powder.

Pressure: Be aware of positive pressure build-up.[1] Use a venting needle if necessary,

ensuring it filters through a 0.2µm hydrophobic filter.[1]

Change-Out: Immediately change outer gloves after handling the DMSO solution vial, even if

no splash is visible.[1]

Visualizations: Safety Logic & Workflows
Figure 1: Hierarchy of Protection & Workflow Logic
This diagram illustrates the decision-making process for PPE and Containment based on the

state of the matter.[2]
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Start: Handling S-Lenalidomide

State of Matter?

Solid / Powder Solution (DMSO/Organic)

Engineering Control:
Class II BSC or Isolator

(REQUIRED)

PPE Tier 1:
Double Nitrile Gloves

Tyvek Gown
Resp. Protection (if open front)

Risk: Electrostatic Dispersion
Use Ionizer

Disposal:
Seal in Ziploc -> Haz Waste Bin

NO AUTOCLAVE

Engineering Control:
Fume Hood or BSC

PPE Tier 2:
Laminate/Shield Gloves
OR High-Grade Nitrile
Impervious Sleeves

Risk: Solvent Permeation
(DMSO breakthrough <10min)

Click to download full resolution via product page
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Caption: Decision logic for selecting PPE and Engineering controls based on S-Lenalidomide
physical state.

Figure 2: Emergency Spill Response Protocol
Immediate actions to take in the event of a powder spill.

1. ALERT
Notify nearby personnel

Do not breathe dust

2. ISOLATE
Cover spill with

absorbent pad (dampened)

Immediate 3. PPE UPGRADE
Don N95/P100 + 

Shoe Covers + Double Gloves

Before Cleaning 4. CLEAN
Scoop (do not sweep)

Wash: Detergent -> Water -> Ethanol

5. DISPOSE
All materials into

Yellow Chem Waste Bin

Click to download full resolution via product page

Caption: Step-by-step spill response. Note: Dampening the pad prevents dust aerosolization.

Waste Management & Disposal
Improper disposal puts custodial staff at risk.[1]

Solids/Powders: Place in a sealed plastic bag/jar, then inside the rigid hazardous waste

container. Label clearly: "TERATOGEN - DO NOT COMPACT."

Liquids: Collect in a dedicated satellite accumulation container.

Destruction Method:Incineration only.

Critical Warning:Do NOT Autoclave. Autoclaving S-Lenalidomide waste can aerosolize

the compound via steam venting, contaminating the entire laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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